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Compound of Interest

Benzylhexyldimethylammonium
Compound Name:

chloride
CAS No.: 22559-57-5
Cat. No.: B1630004

Get Quote

Executive Hazard Summary

Compound ldentity: Benzylhexyldimethylammonium chloride CAS Number: 22559-57-5
Chemical Class: Quaternary Ammonium Compound (QAC); Cationic Surfactant Signal
Word:DANGER[1][2]

This guide provides a mechanistic analysis of the hazards associated with
Benzylhexyldimethylammonium chloride (BHDMAC).[1][2] Unlike standard Benzalkonium
chloride (which typically contains C12—C16 alkyl chains), BHDMAC possesses a shorter C6
(hexyl) alkyl chain.[1][2] While this structural difference alters its critical micelle concentration
(CMC) and lipophilicity, it retains the core hazardous properties of the QAC class: corrosivity to
tissue and acute toxicity to aquatic systems.[1]

GHS Classification Overview
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Hazard Class Category Hazard Statement Code

Causes severe skin
1B burns and eye H314
damage.[1][2][3]

Skin

Corrosion/Irritation

Harmful if swallowed.

Acute Toxicity (Oral) 4 H302
[LI[21(31415][6]
Acute Toxicity Harmful in contact
4 _ _ H312

(Dermal) with skin.[1][2][3][5][6]
Aquatic Toxicit Very toxic to aquatic

§ Y 1 Y g H400
(Acute) life.[1][2][3][5]

Molecular Mechanism of Toxicity

To understand the safety protocols, one must understand the interaction between BHDMAC
and biological membranes.[1] The toxicity is not merely chemical burning; it is a physical
disruption of cellular integrity.[1]

The Membrane Lysis Pathway

BHDMAC acts as a cationic surfactant.[1][2] Its positive charge (quaternary nitrogen) is
attracted to the negatively charged phosphate head groups of phospholipid bilayers in cell
membranes.[1][2]

Adsorption: The cationic head group binds electrostatically to the cell membrane.[1]

« Intercalation: The hexyl (C6) hydrophobic tail inserts into the lipid bilayer.[1][2] Note: While
C6 chains are less lipophilic than C12 chains, high concentrations still force integration.[1]

» Destabilization: The accumulation of surfactant monomers disrupts the packing order of the
membrane.[1]

e Lysis: The membrane loses selective permeability, leading to leakage of cytosolic contents
and cell death.[1][7]
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Figure 1: Mechanistic pathway of QAC-induced cytotoxicity and the interruption provided by
physical barriers.[1][2]

Detailed Toxicological Profile
Acute Health Effects[1][2][3][4][9]

o Dermal (Skin) Corrosion: As a Category 1B corrosive, BHDMAC can cause irreversible
damage to the skin (necrosis) upon exposure times ranging from 3 minutes to 1 hour.[1][2]
The damage may not be immediately painful, leading to delayed treatment and deeper
burns.[1]

e Ocular (Eye) Damage: Direct contact with the cornea can cause protein denaturation and
corneal opacification.[1][2] Permanent blindness is a credible risk without immediate
irrigation.[1][2]

o Systemic Toxicity (Oral/Dermal): Unlike simple acids, QACs can be absorbed systemically.[1]
[2] High doses may lead to neuromuscular paralysis (curare-like effect) due to the quaternary
nitrogen interfering with cholinergic transmission.[1][2]

Environmental Toxicity

BHDMAC is classified as Aquatic Acute 1.[1][2][3]
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e Mechanism: It binds avidly to the gills of fish and the membranes of aquatic invertebrates,

causing asphyxiation and ionoregulatory failure.

o Fate: Being cationic, it adsorbs strongly to suspended solids and sediment (sludge), which

reduces its bioavailability over time but creates local hotspots of contamination in sediment.

[1]

Risk Management & Experimental Protocols
Personal Protective Equipment (PPE) Selection

The selection of PPE must be based on permeation resistance to cationic surfactants.[1][2]

PPE Component Material Recommendation

Rationale

Nitrile (min 0.11 mm) or
Gloves
Neoprene

Latex is permeable to some
surfactants and degrades.[1][2]
Nitrile offers superior chemical
resistance to QACs.[1][2]

Eye Protection Tightly Fitting Goggles

Safety glasses are insufficient.
[1][2] Vapors or splashes can
bypass side shields.[1][2] A
face shield is required for

handling volumes >100 mL.[1]

[2]

Respiratory P2 / N95 Respirator

Required if handling powder or
generating aerosols.[1][2] QAC
dust is highly irritating to the
upper respiratory tract.[1][2]

Body Lab Coat (Buttoned)

Impervious apron
recommended for transferring
stock solutions.[1][2]

Spill Response Protocol
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Self-Validating Logic: The protocol prioritizes containment to prevent aquatic release, followed
by neutralization of the cationic charge.[1][2]

Spill Detected

Assess Volume & Form
(Solid vs Liquid)

Don PPE:
Goggles, Nitrile Gloves, N95

Solid/Powder Spill Liquid Solution Spill
Dry Sweep/Vacuum Absorb with Inert Material
Avoid Dust Generation (Vermiculite/Sand)

Collect in Haz Waste Container

Label: 'Corrosive/Toxic'

Wash Area with Water
Collect Rinsate

Click to download full resolution via product page

Figure 2: Decision logic for BHDMAC spill management.

Step-by-Step Methodology:

o Evacuate & Ventilate: If dust is present, clear the immediate area.[1][2][3]
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PPE Donning: Put on nitrile gloves, goggles, and a respirator before entering the spill zone.

[1]
Containment:

o Solids: Cover with a plastic sheet to prevent dust dispersal.[1][2] Carefully scoop into a
waste container.

o Liquids: Dike the spill with vermiculite or sand.[1][2] Do not use combustible materials like
sawdust.[1][2]

Decontamination: Wipe the surface with a dilute anionic detergent (e.g., soapy water).[1][2]
The anionic surfactant will complex with the cationic BHDMAC, neutralizing its surfactant
properties.[1]

Disposal: All waste must be tagged as "Hazardous Waste - Toxic/Corrosive" and disposed of
via EHS channels.[1][2] Do not flush down the drain.

Emergency Medical Management

Disclaimer: This section is for information purposes for researchers and does not constitute
medical advice. Always consult a physician.

Skin Contact: Immediate flushing is critical.[1][2] Rinse with water for at least 15 minutes.[1]
[2][8] Remove contaminated clothing under the shower to prevent dragging chemicals across
the face.[1]

Eye Contact: Irrigate immediately for 15-30 minutes.[1][2] Time is the single most critical
factor in preventing blindness.[1]

Ingestion:Do NOT induce vomiting. Vomiting forces the corrosive substance back up the
esophagus, doubling the chemical burn damage.[1] Rinse mouth with water if the person is
conscious.[1][2]

References

« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 23274630, Benzylhexyldimethylammonium chloride.[1][2] Retrieved from [Link][1][2]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://content.oppictures.com/master_images/master_pdf_files/odo911062g4_sds.pdf
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.benchchem.com/product/b1630004/docs?utm_src=pdf-body#technical-hazard-assessment-benzylhexyldimethylammonium-chloride-1-2-3
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.cpachem.com/msds?num=SB32470&dnl=sd_-_Benzyldimethylhexadecylammonium_chloride_%5BCAS_122-18-9%5D_%28SB32470%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylhexyldimethylammonium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« European Chemicals Agency (ECHA).C&L Inventory: Benzylhexyldimethylammonium
chloride.[1][2] Retrieved from [Link][1][2]

¢ Gilbert, P., & Moore, L. E. (2005).Cationic antiseptics: diversity of action under a common
epithet.[1][2] Journal of Applied Microbiology.[1][2] (Mechanistic grounding for QAC
membrane disruption).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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